Cas no 150812-21-8 (N4-(4-Fluorophenyl)methyl-2-nitro-1,4-benzenediamine)

• Product Name: N4-(4-Fluorophenyl)methyl-2-nitro-1,4-benzenediamine
• CAS No: 150812-21-8
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• MDL: MFCD12828054
• CID: 105790
• PubChem ID: 354333965
• Update Time: 2025-08-05

N4-(4-Fluorophenyl)methyl-2-nitro-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-Fluorobenzyl)-3-nitro-1,4-phenylenediamine
• N-(4-Fluorobenzyl)-3-nitro-p-phenylenediamine
• N4-[(4-Fluorophenyl)methyl]-2-nitro-1,4-benzenediamine
• 1-N-[(4-Fluorophenyl)methyl]-3-nitrobenzene-1,4-diamine
• 4-N-[(4-fluorophenyl)methyl]-2-nitrobenzene-1,4-diamine
• <i>N<
• fluorophenylmethylnitrobenzenediamine
• N1-(4-Fluorobenzyl)-3-nitrobenzene-1,4-diaMine
• N1-(4-fluorobenzyl)-2-nitrobenzene-1,4-diamine
• 2-Amino-5-[(4-fluorobenzyl)amino]-1-nitrobenzene
• N4-(4-Fluoro-benzyl)-2-nitro-benzene-1,4-diaMine
• 1,4-BenzenediaMine,N4-[(4-fluorophenyl)Methyl]-2-nitro-
• Retigabine Genotoxic Impurity 2: N4-[(4-Fluorophenyl)methyl]-2-nitro-1,4-benzenediamine
• N-(4-Fluorobenzyl)-3-nitro-p-phenylenediaMine, 98%
• N1-[(4-fluorophenyl)methyl]-3-nitrobenzene-1,4-diamine
• XTDZJOIEYRRRGJ-UHFFFAOYSA-N
• RP14740
• 4-(4-fluorobenzy
• F1082
• A809077
• J-523376
• DTXSID80602349
• CS-0187565
• 1,4-Benzenediamine, N4-[(4-fluorophenyl)methyl]-2-nitro-
• MFCD12828054
• TQ0001
• 4-(4-fluorobenzylamino)-2-nitroaniline
• SCHEMBL2236853
• AKOS015853505
• 2-amino-5-((4-fluorobenzyl)amino)-1-nitrobenzene
• 150812-21-8
• N~4~-[(4-Fluorophenyl)methyl]-2-nitrobenzene-1,4-diamine
• AC-5032
• AMY18442
• HE-0235
• FT-0690000
• N4-(4-Fluorophenyl)methyl-2-nitro-1,4-benzenediamine

• MDL： MFCD12828054
• Inchi： 1S/C13H12FN3O2/c14-10-3-1-9(2-4-10)8-16-11-5-6-12(15)13(7-11)17(18)19/h1-7,16H,8,15H2
• InChI Key： XTDZJOIEYRRRGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 261.09100
• Monoisotopic Mass: 261.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 1.390
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 436.6°C at 760 mmHg
• Flash Point: 436.6 °C at 760 mmHg
• Refractive Index: 1.681
• PSA: 83.87000
• LogP: 4.10560

N4-(4-Fluorophenyl)methyl-2-nitro-1,4-benzenediamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides